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Abstract
Methallyl acetate (2-methylprop-2-enyl acetate), CAS number 820-71-3, is an unsaturated

ester with established applications in polymer and fragrance industries.[1][2] This technical

guide provides an in-depth overview of its chemical and physical properties, established

synthesis protocols, and safety information. While direct biological activity and involvement in

specific signaling pathways for methallyl acetate are not extensively documented, this paper

explores the potential biological relevance through its hydrolysis product, acetate. Acetate is a

well-known bioactive molecule involved in key cellular signaling pathways, including the mTOR

and MAPK pathways, which are critical in metabolic regulation and cellular processes. This

guide presents a hypothetical mechanism of action for methallyl acetate, suggesting its

biological effects, if any, may be mediated through the downstream signaling of its acetate

metabolite. Detailed experimental protocols for its synthesis and relevant signaling pathway

diagrams are provided to facilitate further research and exploration of its potential applications

in life sciences.

Chemical and Physical Properties
Methallyl acetate is a colorless liquid with a fruity odor.[2] It is soluble in organic solvents but

has low solubility in water.[2] Key physicochemical properties are summarized in the table

below.
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Property Value Reference

Molecular Formula C6H10O2 [3][4]

Molecular Weight 114.14 g/mol [3][5]

CAS Number 820-71-3 [3][4]

Boiling Point 122 °C at 760 mmHg [6][7]

Density 0.906 g/cm³ [6][7]

Vapor Pressure 14.2 mmHg at 25°C [1][8]

Flash Point 35 °C [8]

Refractive Index 1.4110-1.4150 [8]

InChI Key
IVKYUXHYUAMPMT-

UHFFFAOYSA-N
[7]

Canonical SMILES CC(=C)COC(=O)C [2]

Synthesis of Methallyl Acetate
Two primary methods for the synthesis of methallyl acetate are well-documented: the reaction

of methallyl chloride with sodium acetate and the Fischer esterification of methallyl alcohol with

acetic acid.[1]

Synthesis via Nucleophilic Substitution of Methallyl
Chloride
This method involves the reaction of methallyl chloride with an acetate salt, such as sodium

acetate.[1] The reaction is a nucleophilic substitution where the chloride is displaced by the

acetate ion.

Experimental Protocol:

Reaction Setup: To a reaction vessel equipped with a reflux condenser and a stirrer, add

2000 g of methallyl chloride, 1800 g of sodium acetate, 500 g of water, and 60 g of copper

sulfate.[9]
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Initiation: Add 800 g of a 20% aqueous solution of sodium gluconate dropwise to the mixture.

[9]

Reaction Conditions: Control the reaction temperature at reflux.[9]

Monitoring: Monitor the reaction progress using gas chromatography. The reaction is

typically complete after approximately 4 hours, indicated by the disappearance of the starting

material, methallyl chloride.[9]

Work-up and Purification: Upon completion, cool the reaction mixture and separate the

organic layer. The crude product can be purified by distillation.

Synthesis via Fischer Esterification
This is a common laboratory-scale synthesis involving the acid-catalyzed esterification of

methallyl alcohol with acetic acid.[1]

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine methallyl

alcohol and a molar excess of acetic acid.

Catalyst: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.[1]

Reaction Conditions: Heat the mixture to reflux for several hours. The reaction progress can

be monitored by thin-layer chromatography or gas chromatography.

Work-up: After cooling, quench the reaction with a saturated solution of sodium bicarbonate

to neutralize the excess acid.

Extraction: Extract the methallyl acetate with an organic solvent like diethyl ether or ethyl

acetate.[1]

Purification: Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate), filter,

and remove the solvent under reduced pressure. The final product can be purified by

fractional distillation.
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Potential Biological Activity and Signaling Pathways
Currently, there is a lack of direct evidence for the biological activity of methallyl acetate itself

in the scientific literature. However, as an ester, it is susceptible to hydrolysis in a biological

environment, yielding methallyl alcohol and acetate. The acetate anion is a well-established

bioactive molecule with roles in metabolism and cellular signaling. Therefore, it is hypothesized

that the biological effects of methallyl acetate could be mediated through the downstream

actions of acetate.

Acetate-Mediated Signaling
Acetate can be converted to acetyl-CoA, a central molecule in metabolism and a key substrate

for histone acetyltransferases (HATs), influencing gene expression through epigenetic

modifications. Furthermore, acetate can activate several signaling pathways, including the

mTOR and MAPK pathways, which are crucial for cell growth, proliferation, and metabolism.

mTOR Signaling Pathway:

The mTOR (mechanistic target of rapamycin) pathway is a critical regulator of cell growth,

proliferation, and metabolism. Acetate has been shown to activate the mTOR pathway, leading

to increased protein and lipid synthesis.[10] This activation is thought to be mediated by the

increased availability of acetyl-CoA, which can allosterically activate components of the mTOR

complex.
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Caption: Proposed mTOR signaling activation by methallyl acetate via its hydrolysis to

acetate.

MAPK Signaling Pathway:
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The Mitogen-Activated Protein Kinase (MAPK) pathway is a key signaling cascade that

regulates a wide range of cellular processes, including cell proliferation, differentiation, and

stress responses. Some studies suggest that acetate can modulate MAPK signaling, although

the exact mechanisms are still under investigation.
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Caption: Hypothetical MAPK signaling modulation by methallyl acetate-derived acetate.
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Safety and Handling
Methallyl acetate is a flammable liquid and vapor.[11] It should be handled in a well-ventilated

area, away from heat, sparks, and open flames.[11] Personal protective equipment, including

safety goggles, gloves, and a lab coat, should be worn when handling this chemical.[11]

First Aid Measures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water.[11]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air.[11]

If swallowed: Do NOT induce vomiting. Clean mouth with water and seek medical attention.

Applications
Currently, the primary applications of methallyl acetate are in:

Polymer Chemistry: It is used as a monomer in the synthesis of various polymers.

Fragrance Industry: Its fruity aroma makes it a component in some fragrance formulations.[1]

[2]

Chemical Synthesis: It serves as a versatile intermediate in organic synthesis.[1][3]

Conclusion and Future Directions
Methallyl acetate is a well-characterized chemical with established synthesis routes and

industrial applications. While its direct biological activity remains largely unexplored, its

potential to act as a pro-drug for acetate opens up new avenues for research, particularly in the

fields of metabolism and cell signaling. The information and experimental protocols provided in

this guide are intended to serve as a valuable resource for researchers interested in exploring

the chemical and potential biological properties of methallyl acetate. Future studies should

focus on confirming the in-vivo hydrolysis of methallyl acetate and investigating its effects on
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the acetate-mediated signaling pathways outlined in this paper. Such research could uncover

novel applications for this compound in drug development and biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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